Cas no 26165-45-7 (3-(pyrrolidin-1-yl)propanenitrile)
26165-45-7 structure
Product Name:3-(pyrrolidin-1-yl)propanenitrile
CAS No:26165-45-7
MF:C7H12N2
MW:124.183581352234
MDL:MFCD00014099
CID:88651
PubChem ID:117743
Update Time:2025-04-18
3-(pyrrolidin-1-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinopropionitrile
- 3-(1-Pyrrolidino)propionitrile
- 1-Pyrrolidinepropionitrile
- 3-pyrrolidin-1-ylpropanenitrile
- 1-Pyrrolidinepropanenitrile
- 3-pyrrolidinylpropionitrile
- Pyrrolidine-1-propiononitrile
- 3-(pyrrolidin-1-yl)propanenitrile
- 1-pyrrolidine-propiononitrile
- A818230
- MFCD00014099
- EINECS 247-493-0
- N-(beta-Cyanoethyl)pyrrolidine
- FT-0616377
- 3-(1-pyrrolidinyl)propanenitrile
- 3-(1-Pyrrolidine)propionitrile
- DTXSID50180785
- LS-01713
- AKOS000181974
- EN300-250060
- NS00028038
- SCHEMBL66077
- F8881-8537
- beta-Pyrrolidinopropionitrile
- BRN 0107542
- 26165-45-7
- FT-0616378
- 5-20-01-00352 (Beilstein Handbook Reference)
- 3-(pyrrolidin-1-yl)propionitrile
- 3-(1-Pyrrolidinyl)propionitrile
- F78665
- N-(2-Cyanoethyl)pyrrolidine
- ALBB-004595
- STK503242
-
- MDL： MFCD00014099
- Inchi： 1S/C7H12N2/c8-4-3-7-9-5-1-2-6-9/h1-3,5-7H2
- InChI Key： PDVYZQGNSCSKPG-UHFFFAOYSA-N
- SMILES： N1(CCC#N)CCCC1
- BRN： 107542
Computed Properties
- Exact Mass: 124.10000
- Monoisotopic Mass: 124.100048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 27
Experimental Properties
- Density: 1,04 g/cm3
- Boiling Point: 132-133°C 10mm
- Flash Point: 104-105°C/15mm
- Refractive Index: 1.466
- PSA: 27.03000
- LogP: 0.93378
3-(pyrrolidin-1-yl)propanenitrile Security Information
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22-36/37/38-36/38
- Safety Instruction： S26-S36/37/39
- RTECS：UY2273000
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：II
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：II
- Safety Term：6.1
3-(pyrrolidin-1-yl)propanenitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(pyrrolidin-1-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115487-500g |
3-pyrrolidin-1-ylpropanenitrile |
26165-45-7 | 95% | 500g |
$499 | 2021-08-06 | |
| Alichem | A109006361-500g |
3-(Pyrrolidin-1-yl)propanenitrile |
26165-45-7 | 95% | 500g |
$576.72 | 2023-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004890-25g |
1-Pyrrolidinepropionitrile |
26165-45-7 | 97% | 25g |
1023.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004890-25g |
1-Pyrrolidinepropionitrile |
26165-45-7 | 97% | 25g |
1023CNY | 2021-05-08 | |
| TRC | P999063-250mg |
3-(1-Pyrrolidino)propionitrile |
26165-45-7 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999063-500mg |
3-(1-Pyrrolidino)propionitrile |
26165-45-7 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P999063-2.5g |
3-(1-Pyrrolidino)propionitrile |
26165-45-7 | 2.5g |
$ 80.00 | 2022-06-03 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01818-5g |
1-Pyrrolidinepropionitrile, 97% |
26165-45-7 | 97% | 5g |
￥966.00 | 2023-03-09 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01818-25g |
1-Pyrrolidinepropionitrile, 97% |
26165-45-7 | 97% | 25g |
￥3462.00 | 2023-03-09 | |
| abcr | AB149732-25 g |
3-(1-Pyrrolidino)propionitrile, 97%; . |
26165-45-7 | 97% | 25 g |
€191.00 | 2023-07-20 |
3-(pyrrolidin-1-yl)propanenitrile Related Literature
-
Marta Costa,Filipe Areias,Marian Castro,Jose Brea,María I. Loza,Fernanda Proen?a Org. Biomol. Chem. 2011 9 4242
-
Mayakrishnan Gopiraman,Somasundaram Saravanamoorthy,Ramaganthan Baskar,Andivelu Ilangovan,Chung Ill-Min New J. Chem. 2019 43 17090
-
Shan Cong,Yun Wang,Qinghua Yi,Jie Zhao,Yinghui Sun,Mingrong Shen,Guifu Zou J. Mater. Chem. A 2014 2 20147
-
R. J. Bates,J. Cymerman-Craig,M. Moyle,R. J. Young J. Chem. Soc. 1956 388
26165-45-7 (3-(pyrrolidin-1-yl)propanenitrile) Related Products
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